Cas no 1806914-91-9 (3-Bromo-4-cyano-5-(difluoromethyl)pyridine-2-methanol)

• Product Name: 3-Bromo-4-cyano-5-(difluoromethyl)pyridine-2-methanol
• CAS No: 1806914-91-9
• MF: C₈H₅BrF₂N₂O
• MW: 263.038907766342
• CID: 4859216
• Update Time: 2025-06-07

3-Bromo-4-cyano-5-(difluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-cyano-5-(difluoromethyl)pyridine-2-methanol

• Inchi： 1S/C8H5BrF2N2O/c9-7-4(1-12)5(8(10)11)2-13-6(7)3-14/h2,8,14H,3H2
• InChI Key： AEWGHVRBSIARLJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C(C(F)F)=CN=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1
• Topological Polar Surface Area: 56.9

Additional information on 3-Bromo-4-cyano-5-(difluoromethyl)pyridine-2-methanol

Comprehensive Overview of 3-Bromo-4-cyano-5-(difluoromethyl)pyridine-2-methanol (CAS No. 1806914-91-9)

3-Bromo-4-cyano-5-(difluoromethyl)pyridine-2-methanol (CAS No. 1806914-91-9) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative features a unique combination of functional groups, including a bromo substituent, a cyano group, and a difluoromethyl moiety, which contribute to its reactivity and potential applications. The compound's structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel small-molecule inhibitors and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives like 3-Bromo-4-cyano-5-(difluoromethyl)pyridine-2-methanol has surged due to their enhanced metabolic stability and lipophilicity, traits highly sought after in drug discovery. Researchers are particularly interested in its role as a building block for kinase inhibitors, a class of therapeutics targeting cancer and inflammatory diseases. The compound's difluoromethyl group, in particular, is known to improve bioavailability—a hot topic in medicinal chemistry forums and AI-driven drug design platforms.

From an agrochemical perspective, this compound's pyridine core and cyano functionality align with the industry's shift toward eco-friendly pesticides. Its potential use in herbicide formulations is being explored, as fluorinated compounds often exhibit higher selectivity and lower environmental persistence. This aligns with the growing consumer interest in sustainable agriculture and green chemistry, frequently searched topics in scientific databases and AI-powered research tools.

The synthesis of 3-Bromo-4-cyano-5-(difluoromethyl)pyridine-2-methanol typically involves multi-step reactions, including halogenation and fluoromethylation, which are widely discussed in organic synthesis communities. Analytical techniques such as NMR spectroscopy and HPLC-MS are critical for characterizing its purity, a key concern for manufacturers and researchers alike. These methodologies are often queried in search engines by chemists optimizing process scale-up strategies.

As the pharmaceutical industry increasingly adopts AI-assisted molecular design, compounds like 3-Bromo-4-cyano-5-(difluoromethyl)pyridine-2-methanol are being virtually screened for drug-likeness and target affinity. This trend reflects broader interest in computational chemistry tools, which dominate recent scientific literature and conference discussions. Its CAS No. 1806914-91-9 serves as a crucial identifier in patent filings and regulatory submissions, emphasizing its commercial relevance.

In conclusion, 3-Bromo-4-cyano-5-(difluoromethyl)pyridine-2-methanol represents a versatile scaffold bridging medicinal chemistry and agrochemical innovation. Its structural features cater to modern research priorities, including fluorine incorporation and heterocyclic diversification, making it a compound of enduring interest in both academic and industrial settings.